Cas no 873867-94-8 (3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan)

• Product Name: 3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan
• CAS No: 873867-94-8
• MF: C₂₂H₂₄O₇
• MW: 400.421767234802
• CID: 3164767
• PubChem ID: 24150657
• Update Time: 2025-09-18

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan Chemical and Physical Properties

Names and Identifiers

• 3,4,5'-Trimethoxy-3',4'- methylenedioxy-7,9':7',9-diepoxylignan
• 3,4,5'-Trimethoxy-3',4'- methylenedioxy-7,9':7',9-diepoxylignan
• NCGC00169904-02
• ACon1_002376
• 3,4,5/'-Trimethoxy-3/',4/'-methylenedioxy-7,9/':7/',9-diepoxylignan
• 6-[3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-4-methoxy-1,3-benzodioxole
• 873867-94-8
• 3,4,5'Trimethoxy-3',4'methylenedioxy-7,9':7',9-Diepoxylignan
• BRD-A37235301-001-01-0
• NCGC00169904-01
• YJB86794
• 3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan

• Inchi： 1S/C22H24O7/c1-23-16-5-4-12(6-17(16)24-2)20-14-9-27-21(15(14)10-26-20)13-7-18(25-3)22-19(8-13)28-11-29-22/h4-8,14-15,20-21H,9-11H2,1-3H3
• InChI Key： UTPBMRNHPNUBLT-UHFFFAOYSA-N
• SMILES： O1CC2C(C3C=CC(=C(C=3)OC)OC)OCC2C1C1=CC(=C2C(=C1)OCO2)OC

Computed Properties

• Exact Mass: 400.15220310g/mol
• Monoisotopic Mass: 400.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 527.7±50.0 °C at 760 mmHg
• Flash Point: 215.6±30.0 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans